![molecular formula C16H23ClN2O5S B4647579 3-chloro-N-isobutyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide](/img/structure/B4647579.png)
3-chloro-N-isobutyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide
Overview
Description
3-chloro-N-isobutyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide, also known as CI-994, is a small molecule inhibitor that has been studied for its potential applications in cancer treatment. This compound has been shown to have potent anti-tumor activity in preclinical studies, and has been investigated in clinical trials as a potential therapy for a variety of solid tumors and hematologic malignancies.
Mechanism of Action
The mechanism of action of 3-chloro-N-isobutyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide involves the inhibition of histone deacetylase (HDAC) enzymes, which are involved in the regulation of gene expression. HDAC inhibitors have been shown to induce cell cycle arrest, differentiation, and apoptosis in cancer cells, and to sensitize tumors to other anti-cancer agents.
Biochemical and Physiological Effects:
This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, and to inhibit the growth of tumor xenografts in animal models. In addition, this compound has been shown to enhance the activity of other anti-cancer agents, including radiation therapy and chemotherapy.
Advantages and Limitations for Lab Experiments
One of the advantages of 3-chloro-N-isobutyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide as a research tool is its potent anti-tumor activity, which makes it a useful compound for investigating the mechanisms of cancer cell growth and survival. However, one limitation of this compound is its relatively low selectivity for HDAC enzymes, which can lead to off-target effects and toxicity.
Future Directions
There are several potential future directions for research on 3-chloro-N-isobutyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide and related compounds. One area of interest is the development of more selective HDAC inhibitors, which could improve the therapeutic index of these compounds and reduce their toxicity. In addition, there is interest in investigating the use of HDAC inhibitors in combination with other anti-cancer agents, such as immunotherapies and targeted therapies. Finally, there is ongoing research into the mechanisms of HDAC inhibition and the role of HDAC enzymes in cancer biology, which could lead to the identification of new targets for cancer therapy.
Scientific Research Applications
3-chloro-N-isobutyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide has been extensively studied for its potential applications in cancer treatment. Preclinical studies have shown that this compound has potent anti-tumor activity in a variety of cancer cell lines, including breast, lung, prostate, and colon cancer. In addition, this compound has been shown to inhibit the growth of tumor xenografts in animal models, and to enhance the activity of other anti-cancer agents.
Properties
IUPAC Name |
3-chloro-N-(2-methylpropyl)-4-(2-morpholin-4-yl-2-oxoethoxy)benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23ClN2O5S/c1-12(2)10-18-25(21,22)13-3-4-15(14(17)9-13)24-11-16(20)19-5-7-23-8-6-19/h3-4,9,12,18H,5-8,10-11H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICTRMHFLSAJZOL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNS(=O)(=O)C1=CC(=C(C=C1)OCC(=O)N2CCOCC2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23ClN2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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